Cas no 2252-61-1 (4-(2-fluorophenoxy)butanoic Acid)

• Product Name: 4-(2-fluorophenoxy)butanoic Acid
• CAS No: 2252-61-1
• MF: C₁₀H₁₁FO₃
• MW: 198.190946817398
• MDL: MFCD07403501
• CID: 1079599
• Update Time: 2025-05-24

4-(2-fluorophenoxy)butanoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-Fluoro-phenoxy)-butyric acid
• 4-(2-fluorophenoxy)butanoic Acid

• MDL： MFCD07403501
• Inchi： 1S/C10H11FO3/c11-8-4-1-2-5-9(8)14-7-3-6-10(12)13/h1-2,4-5H,3,6-7H2,(H,12,13)
• InChI Key： IDSIMWLXSYHZKA-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1OCCCC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5

4-(2-fluorophenoxy)butanoic Acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 4-(2-fluorophenoxy)butanoic Acid

Comprehensive Overview of 4-(2-fluorophenoxy)butanoic Acid (CAS No. 2252-61-1): Properties, Applications, and Industry Insights

4-(2-fluorophenoxy)butanoic Acid (CAS No. 2252-61-1) is a fluorinated organic compound with a molecular formula of C₁₀H₁₁FO₃. This specialty chemical has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features, combining a fluorophenoxy moiety with a butanoic acid backbone. The presence of fluorine enhances its metabolic stability and bioavailability, making it a valuable intermediate in drug discovery.

In recent years, the demand for fluorinated compounds like 4-(2-fluorophenoxy)butanoic Acid has surged, driven by trends in precision medicine and sustainable agriculture. Researchers frequently search for "fluorophenoxy derivatives in drug design" or "CAS 2252-61-1 solubility and synthesis," reflecting its relevance in optimizing pharmacokinetic properties. The compound's logP value and hydrogen bonding capacity are critical parameters for formulators developing targeted therapies.

The synthesis of 4-(2-fluorophenoxy)butanoic Acid typically involves nucleophilic aromatic substitution between 2-fluorophenol and 4-bromobutyric acid, followed by purification via crystallization. Analytical techniques such as HPLC (High-Performance Liquid Chromatography) and NMR (Nuclear Magnetic Resonance) are essential for verifying its purity, which often exceeds 98% for research-grade material. Industry professionals increasingly inquire about "green chemistry approaches for fluorophenoxy synthesis," aligning with global sustainability goals.

Applications of this compound span multiple domains. In pharmaceutical intermediates, it serves as a building block for non-steroidal anti-inflammatory drugs (NSAIDs) and GABA receptor modulators. The agrochemical sector utilizes its derivatives as herbicide safeners, addressing search queries like "fluorinated agrochemicals for crop protection." Its structure-activity relationship (SAR) is frequently studied to enhance compound efficacy while minimizing environmental impact.

From a regulatory perspective, 4-(2-fluorophenoxy)butanoic Acid complies with major chemical inventories including REACH and TSCA. Safety data sheets highlight standard handling precautions for laboratory use, with particular attention to pH control due to its carboxylic acid functionality. The compound's thermal stability (decomposition above 200°C) makes it suitable for various industrial processes.

Emerging research explores its potential in bioconjugation chemistry and proteolysis-targeting chimeras (PROTACs), responding to trending searches about "fluorine in targeted protein degradation." As the fine chemicals market grows at a CAGR of 5.8% (2023-2030), CAS 2252-61-1 remains a compound of strategic importance for R&D teams worldwide.